Cas no 676332-92-6 (<br>4-(((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)methyl)b enzonitrile)

<br>4-(((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)methyl)b enzonitrile structure
676332-92-6 structure
Product Name:<br>4-(((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)methyl)b enzonitrile
CAS No:676332-92-6
MF:C21H14BrN5S
MW:448.338361263275
CID:3051350
PubChem ID:1887825
Update Time:2025-04-21

<br>4-(((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)methyl)b enzonitrile Chemical and Physical Properties

Names and Identifiers

    • <br>4-(((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)methyl)b enzonitrile
    • 4-(((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)methyl)benzonitrile
    • 4-({[4-(4-bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzonitrile
    • 643-298-3
    • AKOS002192200
    • STL338682
    • 4-(((4-(4-BR-PH)-5-(3-PYRIDINYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)METHYL)BENZONITRILE
    • 676332-92-6
    • Inchi: 1S/C21H14BrN5S/c22-18-7-9-19(10-8-18)27-20(17-2-1-11-24-13-17)25-26-21(27)28-14-16-5-3-15(12-23)4-6-16/h1-11,13H,14H2
    • InChI Key: RPFZJXLUJIFQGY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C(=NN=C1C1C=NC=CC=1)SCC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 447.01533Da
  • Monoisotopic Mass: 447.01533Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 92.7Ų
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